![molecular formula C18H21N3O3 B2418383 1-acetyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide CAS No. 2034226-92-9](/img/structure/B2418383.png)
1-acetyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-acetyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products . The compound also includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen .
Synthesis Analysis
The synthesis of similar compounds often involves multicomponent reactions (MCRs), which are a series of simultaneous multi bond-forming reactions . These reactions enable the construction of structurally diverse compounds through combinatorial interactions between simple starting materials, leading to the target products by one-pot operation .Molecular Structure Analysis
The molecular structure of this compound is complex, containing multiple rings and functional groups. It includes a piperidine ring, a pyridine ring, and a furan ring. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be complex due to the presence of multiple reactive sites. The furan ring, in particular, is known to be involved in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and reactivity would need to be determined experimentally .Scientific Research Applications
- Researchers have explored the potential of this compound as an antitubercular agent. Tuberculosis (TB) remains a global health challenge, and novel drugs are urgently needed. The design and synthesis of derivatives based on this piperidine scaffold have been investigated for their anti-TB activity .
Antitubercular Activity
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
The presence of the piperidine and pyridine moieties in its structure suggests that it may interact with its targets through a variety of mechanisms, including hydrogen bonding, π-π stacking, and electrostatic interactions .
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by “1-acetyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide”. Compounds containing piperidine and pyridine moieties have been found to interact with a variety of biochemical pathways, suggesting that this compound may have a broad range of biological effects .
Pharmacokinetics
The presence of the piperidine and pyridine moieties in its structure suggests that it may have good bioavailability, as these groups are often associated with increased solubility and permeability .
Result of Action
Compounds with similar structures have been found to exhibit a variety of biological activities, suggesting that this compound may have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
1-acetyl-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-13(22)21-7-4-15(5-8-21)18(23)20-11-14-2-3-17(19-10-14)16-6-9-24-12-16/h2-3,6,9-10,12,15H,4-5,7-8,11H2,1H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEMYXXNCBKMOJM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)NCC2=CN=C(C=C2)C3=COC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-N-((6-(furan-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.